Cas no 655787-09-0 (1H-Pyrrole-1-carboxamide,3-(3-methoxyphenyl)-N-[(2S,3R)-2-methyl-1-azabicyclo[2.2.2]oct-3-yl]-)

• Product name: 1H-Pyrrole-1-carboxamide,3-(3-methoxyphenyl)-N-[(2S,3R)-2-methyl-1-azabicyclo[2.2.2]oct-3-yl]-
• CAS No: 655787-09-0
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 1692916

1H-Pyrrole-1-carboxamide,3-(3-methoxyphenyl)-N-[(2S,3R)-2-methyl-1-azabicyclo[2.2.2]oct-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxamide,3-(3-methoxyphenyl)-N-[(2S,3R)-2-methyl-1-azabicyclo[2.2.2]oct-3-yl]-
• 1H-Pyrrole-1-carboxamide, 3-(3-methoxyphenyl)-N-[(2S,3R)-2-methyl-1-azabicyclo[2.2.2]oct-3-yl]-

• Inchi： 1S/C20H25N3O2/c1-14-19(15-6-9-22(14)10-7-15)21-20(24)23-11-8-17(13-23)16-4-3-5-18(12-16)25-2/h3-5,8,11-15,19H,6-7,9-10H2,1-2H3,(H,21,24)/t14-,19-/m0/s1
• InChI Key： ORHQXTOBCSXUTO-LIRRHRJNSA-N
• SMILES： N1(C(N[C@@H]2C3CCN(CC3)[C@H]2C)=O)C=CC(C2=CC=CC(OC)=C2)=C1

Computed Properties

• Exact Mass: 339.19485

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• PSA: 46.5
• pka: 8.17±0.40(Predicted)